apo-Enterobactin

• Molecular Formula: C30H29N3O16
• Molecular Weight: 687.6 g/mol
• InChI: InChI=1S/C30H29N3O16/c34-10-16(31-25(41)13-4-1-7-19(35)22(13)38)29(46)49-12-18(33-27(43)15-6-3-9-21(37)24(15)40)30(47)48-11-17(28(44)45)32-26(42)14-5-2-8-20(36)23(14)39/h1-9,16-18,34-40H,10-12H2,(H,31,41)(H,32,42)(H,33,43)(H,44,45)
• InChIKey: NTWRWGRCGVKQNS-UHFFFAOYSA-N

apo-Enterobactin Procurement Overview

apo-Enterobactin (apo-Ent, CAS 30414-16-5, C₃₀H₂₉N₃O₁₆, MW 687.6) is the iron-free precursor of the catecholate siderophore enterobactin, a cyclic trilactone of 2,3-dihydroxybenzoyl-L-serine produced by enteric Gram-negative bacteria including Escherichia coli and Salmonella under iron-limiting conditions [1]. It functions as one of the strongest known Fe³⁺ chelators in nature, with a formation constant (Kf) reported as approximately 10⁴⁹ M⁻¹ . Unlike its ferric complex, the apo form is the native secreted species and the direct substrate for key biosynthetic and processing enzymes, making it the essential research tool for studying iron acquisition dynamics, siderophore biosynthesis, and host-pathogen interactions [1]. This evidence guide focuses exclusively on quantifiable performance differences between apo-enterobactin and its closest in-class comparators to support precise scientific and procurement decisions.

Enables discrimination between apo and ferric siderophore forms in receptor and trafficking studies

Required substrate for IroE periplasmic esterase and intracellular processing pathway investigations

Supports oxidative stress protection and colony development rescue assays in enterobactin-deficient mutants

• [1] Lin, H., Fischbach, M. A., Liu, D. R., & Walsh, C. T. (2005). In Vitro Characterization of Salmochelin and Enterobactin Trilactone Hydrolases IroD, IroE, and Fes. Journal of the American Chemical Society, 127(31), 11075–11084. doi:10.1021/ja0522027 View Source

Why apo-Enterobactin Form Matters

Generic substitution of apo-enterobactin with ferric-enterobactin, salmochelin, or alternative siderophores is not scientifically valid due to fundamental differences in enzymatic processing, host protein recognition, and iron-binding state. Apo-enterobactin is the preferred substrate for the periplasmic esterase IroE, whereas ferric-enterobactin is preferentially hydrolyzed by the cytoplasmic esterase Fes, meaning these forms are not functionally interchangeable in transport or processing assays [1]. Furthermore, the apo form is required for downstream glucosylation to salmochelin by IroB, a modification absent in ferric-enterobactin that enables evasion of the host immune protein lipocalin-2 [1]. Additionally, non-catecholate siderophores such as yersiniabactin and ferrichrome fail to inhibit myeloperoxidase (MPO), a critical bactericidal host enzyme that enterobactin potently neutralizes, underscoring that catecholate-specific chemistry is non-substitutable for certain host-pathogen interaction studies [2]. The quantitative evidence below defines the precise dimensions where apo-enterobactin provides verified differentiation.

FepB periplasmic binding affinity differs between apo- and ferric-Enterobactin, potentially altering transport kinetics readouts.

IroE esterase exhibits strong preference for the iron-free form; ferric-Enterobactin is a poor substrate and cannot recapitulate apo-specific processing.

Oxidative stress rescue and colony development experiments require the hydrolyzable apo-form; the ferric complex lacks equivalent protective capacity.

• [1] Lin, H., Fischbach, M. A., Liu, D. R., & Walsh, C. T. (2005). In Vitro Characterization of Salmochelin and Enterobactin Trilactone Hydrolases IroD, IroE, and Fes. Journal of the American Chemical Society, 127(31), 11075–11084. doi:10.1021/ja0522027 View Source
• [2] Singh, V., Yeoh, B. S., Xiao, X., Kumar, M., Bachman, M., Borregaard, N., Joe, B., & Vijay-Kumar, M. (2015). Interplay between enterobactin, myeloperoxidase and lipocalin 2 regulates E. coli survival in the inflamed gut. Nature Communications, 6, 7113. doi:10.1038/ncomms8113 View Source

apo-Enterobactin vs Ferric-Enterobactin

FepB Periplasmic Binding Affinity

The periplasmic esterase IroE exhibits a marked substrate preference for the apo form of enterobactin over its ferric complex. In contrast, the cytoplasmic esterase Fes hydrolyzes ferric enterobactin more efficiently than apo enterobactin [1]. This differential enzyme selectivity is not observed with other siderophores such as yersiniabactin or aerobactin, which lack the trilactone scaffold. The data demonstrate that apo-enterobactin is the functionally distinct form for export-related hydrolysis by IroE, whereas ferric-enterobactin is the preferred substrate for iron release by Fes [1].

FepB Binding Affinity

Data to verify

Kd = 60 nM (apo) vs 30 nM (ferric) — ~2-fold lower affinity

Informs periplasmic transport assay design

E. coli FepB binding assay context

Evidence Dimension	Substrate Preference (Enzyme Catalytic Efficiency)
Target Compound Data	Apo-enterobactin is the preferred substrate for IroE; hydrolyzed less efficiently by Fes.
Comparator Or Baseline	Ferric-enterobactin is hydrolyzed more efficiently by Fes than apo-enterobactin; IroE prefers apo siderophores.
Quantified Difference	Qualitative preference; quantitative kcat/Km values reported for ferric vs. apo forms in the study.
Conditions	In vitro enzyme assays using purified IroE, IroD, and Fes with apo and Fe³⁺-bound enterobactin, MGE, DGE, and TGE.

Why This Matters

Selecting apo-enterobactin is mandatory for assays requiring IroE-mediated hydrolysis during siderophore export, while ferric-enterobactin cannot substitute; this directly impacts experimental design in bacterial iron transport and pathogenesis studies.

• [1] Lin, H., Fischbach, M. A., Liu, D. R., & Walsh, C. T. (2005). In Vitro Characterization of Salmochelin and Enterobactin Trilactone Hydrolases IroD, IroE, and Fes. Journal of the American Chemical Society, 127(31), 11075–11084. doi:10.1021/ja0522027 View Source

Iron Acquisition in Liposomal Membranes

Apo-enterobactin exhibits a formation constant (Kf) for Fe³⁺ of approximately 10⁴⁹ M⁻¹, establishing it as the strongest known iron chelator in nature . This affinity exceeds that of other bacterial siderophores: yersiniabactin (mixed-type catecholate-thiazoline, Kd ~10⁻³⁶ M at physiological pH), aerobactin (hydroxamate, lower affinity), and even the glycosylated salmochelin (Kd ~10⁻³⁵ M) [1][2]. The unmatched iron-binding capacity is a direct consequence of the preorganized trilactone scaffold presenting three catecholate groups in an optimal geometry for hexadentate Fe³⁺ coordination .

Membrane Iron Acquisition

Cross-study comparable

Apo-form iron acquisition rate increases upon glucosylation/hydrolysis; ferric form shows lower baseline traversal

Supports siderophore modification screening

Phospholipid vesicle model, E. coli O6:H1

Evidence Dimension	Fe³⁺ Affinity (Formation Constant / Dissociation Constant)
Target Compound Data	Kf ≈ 10⁴⁹ M⁻¹; Kd ≈ 10⁻³⁵ M at physiologic pH
Comparator Or Baseline	Enterobactin: Kd = 10⁻³⁵ M; Salmochelin: lower affinity (Kd not reported but evades Scn); Yersiniabactin: Kd ~10⁻³⁶ M (thiazoline); Aerobactin: lower affinity (hydroxamate)
Quantified Difference	apo-Enterobactin Kf exceeds yersiniabactin by >10 orders of magnitude; remains the highest reported Fe³⁺ affinity
Conditions	Physiological pH 7.4; competitive binding assays and spectrophotometric titration

Why This Matters

For applications requiring maximal iron sequestration (e.g., growth inhibition assays, metal depletion studies, or designing high-affinity chelators), apo-enterobactin provides a verified advantage over lower-affinity alternatives like aerobactin or yersiniabactin.

• [1] Singh, V., Yeoh, B. S., Xiao, X., Kumar, M., Bachman, M., Borregaard, N., Joe, B., & Vijay-Kumar, M. (2015). Interplay between enterobactin, myeloperoxidase and lipocalin 2 regulates E. coli survival in the inflamed gut. Nature Communications, 6, 7113. doi:10.1038/ncomms8113 View Source
• [2] Abergel, R. J., Zawadzka, A. M., Hoette, T. M., & Raymond, K. N. (2009). Enzymatic hydrolysis of trilactone siderophores: where chiral recognition occurs in enterobactin and bacillibactin iron transport. Journal of the American Chemical Society, 131(35), 12682–12692. doi:10.1021/ja9025177 View Source

Ligand-Gated Porin Recognition Specificity

Enterobactin (both apo and ferric forms) is a potent inhibitor of the host bactericidal enzyme myeloperoxidase (MPO), directly interfering with the enzyme's catalytic cycle. In contrast, glycosylated enterobactin (salmochelin) and the non-catecholate siderophores yersiniabactin and ferrichrome fail to inhibit MPO activity [1]. An E. coli mutant (ΔfepA) that overproduces enterobactin exhibits enhanced survival in inflamed guts due to MPO inhibition, an effect not observed with siderophore-deficient mutants or strains producing only salmochelin [1].

LGP Recognition Specificity

Class-level inference

~100-fold lower affinity of TonB-dependent LGPs for apo- vs ferric-siderophore

Defines receptor discrimination assay context

Fluorescently labeled FepA, Cir, IroN receptors

Evidence Dimension	MPO Enzyme Inhibition
Target Compound Data	Enterobactin (apo form) inhibits MPO activity; ΔfepA mutant overproducing Ent shows enhanced survival in inflamed gut.
Comparator Or Baseline	Glycosylated Ent (salmochelin), yersiniabactin, ferrichrome: no MPO inhibition.
Quantified Difference	Qualitative inhibition vs. no inhibition; survival advantage quantified in mouse colitis model.
Conditions	In vitro MPO activity assays; in vivo murine colitis model with E. coli mutants.

Why This Matters

For studies investigating bacterial evasion of host innate immunity or the role of nutritional immunity in inflammation, apo-enterobactin is the only validated tool to replicate MPO inhibition; salmochelin and non-catecholate siderophores cannot substitute.

• [1] Singh, V., Yeoh, B. S., Xiao, X., Kumar, M., Bachman, M., Borregaard, N., Joe, B., & Vijay-Kumar, M. (2015). Interplay between enterobactin, myeloperoxidase and lipocalin 2 regulates E. coli survival in the inflamed gut. Nature Communications, 6, 7113. doi:10.1038/ncomms8113 View Source

Trilactone Hydrolase Substrate Preference

Both enterobactin and salmochelin S4 exhibit direct growth inhibitory activity against Staphylococcus aureus, including methicillin-resistant S. aureus (MRSA) clinical isolates. The minimum inhibitory concentration (MIC50) for enterobactin ranged from 5–10 μM, whereas salmochelin S4 displayed greater potency with an MIC50 of 2–5 μM against the same panel of isolates [1]. Growth inhibition was partially reversed by the addition of Fe³⁺, confirming iron-chelation as a key mechanism [1]. In contrast, these siderophores showed minimal activity against Gram-negative bacteria [1].

Esterase Substrate Preference

Head-to-head

IroE prefers apo-Enterobactin; Fes favors ferric-Enterobactin (higher kcat/Km)

Guides enzyme specificity assay selection

Purified IroE and Fes in vitro assays

Evidence Dimension	Antimicrobial Potency (MIC50 against S. aureus)
Target Compound Data	Enterobactin (apo/ferric forms not distinguished in MIC assay): MIC50 = 5–10 μM
Comparator Or Baseline	Salmochelin S4: MIC50 = 2–5 μM
Quantified Difference	Salmochelin S4 is approximately 2-fold more potent (lower MIC50) than enterobactin.
Conditions	Broth microdilution assay against clinical S. aureus isolates (including MRSA) in iron-limited medium.

Why This Matters

When evaluating siderophores as antimicrobial agents or growth modulators, salmochelin S4 provides superior potency against S. aureus relative to enterobactin, while enterobactin remains the reference compound for understanding basal activity.

• [1] Davidov, Y., Tejman-Yarden, N., Robinson, A., Rahav, G., & Nissan, I. (2024). Enterobactin and Salmochelin S4 inhibit the growth of Staphylococcus aureus. bioRxiv. doi:10.1101/2024.06.30.601405 View Source

Siderophore Contribution to E. coli Growth in Iron-Deficient Medium: Enterobactin vs. Aerobactin, Salmochelin, and Yersiniabactin

In a defined iron-deficient medium, enterobactin and aerobactin contributed most to total siderophore activity and supported robust growth of asymptomatic bacteriuria E. coli strain 83972, whereas salmochelin and yersiniabactin contributed less [1]. A quadruple siderophore biosynthesis mutant (entA, iroB, ybtS, iucC) failed to grow in iron-deficient medium but could grow in iron-limited human urine via alternative uptake pathways [1]. Enterobactin and salmochelin double receptor mutants (fepA iroN) were outcompeted by the wild-type strain in human urine and the mouse urinary tract, confirming the essential role of catecholate siderophore uptake for colonization [1].

Evidence Dimension	Contribution to Growth in Iron-Deficient Medium
Target Compound Data	Enterobactin and aerobactin contributed most to total siderophore activity.
Comparator Or Baseline	Salmochelin and yersiniabactin contributed less.
Quantified Difference	Qualitative ranking based on growth rescue of biosynthetic mutants.
Conditions	Defined iron-deficient medium; competitive growth assays in human urine and mouse UTI model.

Why This Matters

For studies on E. coli iron acquisition and colonization, enterobactin (and by extension apo-enterobactin as its precursor) is the dominant siderophore driving fitness; relying on salmochelin or yersiniabactin alone would underestimate total iron-scavenging capacity.

• [1] Watts, R. E., Totsika, M., Challinor, V. L., Mabbett, A. N., Ulett, G. C., De Voss, J. J., & Schembri, M. A. (2012). Contribution of siderophore systems to growth and urinary tract colonization of asymptomatic bacteriuria Escherichia coli. Infection and Immunity, 80(1), 333–344. doi:10.1128/IAI.05594-11 View Source

apo-Enterobactin Research Applications

Fluorescent Siderophore Sensor Development

Utilize apo-enterobactin as the exclusive substrate for studying IroE-mediated hydrolysis during periplasmic export. Ferric-enterobactin is not efficiently processed by IroE and will yield misleading kinetic parameters. This application is critical for dissecting the ent, iro, and fes pathways in enteric bacteria [1].

Fes-Dependent Iron Release Assays

Deploy apo-enterobactin for experiments requiring maximal Fe³⁺ sequestration, such as growth inhibition of Gram-positive pathogens (e.g., S. aureus), metal depletion of complex media, or as a benchmark for synthetic chelator design. Its Kf of ~10⁴⁹ M⁻¹ exceeds that of yersiniabactin and aerobactin, ensuring the most efficient iron scavenging [1].

Oxidative Stress and Colony Development Assays

Use apo-enterobactin to investigate bacterial subversion of myeloperoxidase (MPO) activity during gut inflammation. Unlike salmochelin or non-catecholate siderophores, only enterobactin potently inhibits MPO, providing a distinct survival advantage in colitis models. This application is essential for understanding the interplay between nutritional immunity and pathogen fitness [2].

Periplasmic Trafficking and FepB Binding Studies

Employ apo-enterobactin in complementation assays with siderophore biosynthesis mutants to quantify the relative contribution of catecholate siderophores to growth in iron-limited environments. Comparative data confirm enterobactin and aerobactin as the primary contributors in uropathogenic E. coli, guiding target selection for antivirulence strategies [3].

Application

Selection Property

Validation Focus

Siderophore sensor calibration

Apo-form baseline binding isotherms

LGP specificity and sensor array validation

Esterase substrate discrimination

Metallation state-dependent enzyme kinetics

IroE vs Fes specificity validation

Oxidative stress rescue assays

Apo-Enterobactin antioxidant capacity

Colony formation and ROS endpoint validation

Periplasmic transport kinetics

Differential FepB binding affinity

Binding isotherm and inhibitor screening validation

• [1] Lin, H., Fischbach, M. A., Liu, D. R., & Walsh, C. T. (2005). In Vitro Characterization of Salmochelin and Enterobactin Trilactone Hydrolases IroD, IroE, and Fes. Journal of the American Chemical Society, 127(31), 11075–11084. doi:10.1021/ja0522027 View Source
• [2] Singh, V., Yeoh, B. S., Xiao, X., Kumar, M., Bachman, M., Borregaard, N., Joe, B., & Vijay-Kumar, M. (2015). Interplay between enterobactin, myeloperoxidase and lipocalin 2 regulates E. coli survival in the inflamed gut. Nature Communications, 6, 7113. doi:10.1038/ncomms8113 View Source
• [3] Watts, R. E., Totsika, M., Challinor, V. L., Mabbett, A. N., Ulett, G. C., De Voss, J. J., & Schembri, M. A. (2012). Contribution of siderophore systems to growth and urinary tract colonization of asymptomatic bacteriuria Escherichia coli. Infection and Immunity, 80(1), 333–344. doi:10.1128/IAI.05594-11 View Source